Cas no 1116017-48-1 (3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide)

• Product Name: 3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• CAS No: 1116017-48-1
• MF: C₂₁H₂₂N₂O₆S₂
• MW: 462.539183139801
• CID: 5433874
• PubChem ID: 46391723
• Update Time: 2025-10-31

3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• VU0515174-1
• 3-[methyl(phenylsulfonyl)amino]-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• 1116017-48-1
• AKOS002145930
• 2-(2,4-difluorophenyl)-7-(3-methoxyphenyl)imidazo[1,2-a]pyrazin-8(7H)-one
• 3-(N-methylphenylsulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• STL104644
• F3222-4691
• 3-[benzenesulfonyl(methyl)amino]-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• 3-[Methyl(phenylsulfonyl)amino]-N-(3,4,5-trimethoxyphenyl)-2-thiophenecarboxamide

• Inchi： 1S/C21H22N2O6S2/c1-23(31(25,26)15-8-6-5-7-9-15)16-10-11-30-20(16)21(24)22-14-12-17(27-2)19(29-4)18(13-14)28-3/h5-13H,1-4H3,(H,22,24)
• InChI Key： JQSLPCZTROUYIP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)SC=CC=1N(C)S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 462.09192877g/mol
• Monoisotopic Mass: 462.09192877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

Recent Advances in the Study of 3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS: 1116017-48-1)

The compound 3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS: 1116017-48-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiophene-2-carboxamide scaffold and trimethoxyphenyl moiety, has been investigated for its role as a modulator of key biological pathways, particularly in oncology and inflammation-related disorders. Recent studies have elucidated its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the most notable findings in recent research is the compound's ability to inhibit tubulin polymerization, a critical process in cell division. This property aligns it with the class of antimitotic agents, which are widely used in cancer therapy. Structural-activity relationship (SAR) studies have demonstrated that the N-methylbenzenesulfonamido group and the trimethoxyphenyl moiety are essential for maintaining high binding affinity to the tubulin dimer. Furthermore, modifications to the thiophene ring have been explored to optimize solubility and bioavailability, addressing some of the challenges associated with its physicochemical properties.

In addition to its antimitotic effects, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway. These findings suggest a dual therapeutic role, making it a versatile candidate for diseases where inflammation and uncontrolled cell proliferation are intertwined, such as rheumatoid arthritis and certain cancers.

Pharmacokinetic studies have also made strides in understanding the compound's behavior in biological systems. Advanced analytical techniques, including LC-MS/MS, have been employed to quantify its distribution, metabolism, and excretion. These studies reveal that the compound exhibits moderate plasma protein binding and a favorable half-life, though its oral bioavailability remains a challenge due to first-pass metabolism. Efforts are underway to develop prodrug formulations or nanocarrier systems to enhance its delivery and therapeutic index.

Despite these promising advancements, several hurdles remain before the compound can transition to clinical trials. Toxicity profiling in animal models has indicated dose-dependent hepatotoxicity, necessitating further optimization of its chemical structure to mitigate adverse effects. Additionally, the scalability of its synthesis poses a challenge, as current routes involve multi-step processes with low yields. Collaborative efforts between medicinal chemists and process engineers are essential to address these limitations.

In conclusion, 3-(N-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS: 1116017-48-1) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted biological activities, coupled with ongoing structural refinements, underscore its potential as a lead compound in drug discovery. Future research should focus on overcoming pharmacokinetic and toxicity challenges while exploring its applicability in combination therapies. As the field advances, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.